![molecular formula C20H18BrN3O3 B2970466 N-(4-bromophenyl)-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide CAS No. 891866-85-6](/img/structure/B2970466.png)
N-(4-bromophenyl)-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including an acetamide group, a bromophenyl group, and a dihydropyrazinone ring. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the dihydropyrazinone ring and the attachment of the bromophenyl and acetamide groups. The exact synthetic route would depend on the starting materials and the specific conditions used .Molecular Structure Analysis
The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom in the bromophenyl group could be replaced by other groups in a substitution reaction. The dihydropyrazinone ring could also undergo reactions, such as ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, can be determined using various analytical techniques. These properties are important for understanding how the compound behaves under different conditions .Scientific Research Applications
1. Herbicide Applications
- Chloroacetamide Herbicides : Chloroacetamides like alachlor and metazachlor are used as pre-emergent or early post-emergent herbicides for controlling annual grasses and broad-leaved weeds in various crops. They inhibit fatty acid synthesis in plants (Weisshaar & Böger, 1989).
2. Analgesic Properties
- KR-25003, a Capsaicinoid : The structure of a compound similar to N-(4-bromophenyl)-2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetamide showed potential as an analgesic, indicating its relevance in pain management (Park et al., 1995).
3. Antioxidant Activity
- Coordination Complexes and Antioxidant Activity : Pyrazole-acetamide derivatives have been found to exhibit significant antioxidant activity, which is critical in combating oxidative stress in biological systems (Chkirate et al., 2019).
- Novel N-Substituted Acetamides : Similar compounds with N-substituted benzyl/phenyl groups have shown moderate to significant radical scavenging activity, indicating their potential as antioxidants (Ahmad et al., 2012).
4. Antimicrobial and Antitubercular Activities
- Antibacterial and Antimycobacterial Activities : Derivatives of this compound have shown promising antimicrobial activity against various bacterial strains, including Mycobacterium tuberculosis (Sirisha et al., 2011).
5. Synthesis and Structural Analysis
- Crystal Structures and Synthesis : The synthesis and crystal structure analysis of compounds related to this compound have been studied, providing insights into their molecular conformations and potential applications in various fields of chemistry (Narayana et al., 2016).
6. Nonlinear Optical Properties
- Optical Applications : Investigations into the nonlinear optical properties of crystalline acetamides, including derivatives of this compound, suggest their potential use in photonic devices such as optical switches and modulators (Castro et al., 2017).
Mechanism of Action
Safety and Hazards
Future Directions
Future research on the compound could involve further studies of its properties and potential applications. This could include testing the compound in biological systems to evaluate its potential as a drug, or studying its behavior in various chemical reactions to explore its potential as a synthetic intermediate .
properties
IUPAC Name |
N-(4-bromophenyl)-2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18BrN3O3/c1-13-9-14(2)11-17(10-13)24-8-7-23(19(26)20(24)27)12-18(25)22-16-5-3-15(21)4-6-16/h3-11H,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIDHNOAJPHPZJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=C(C=C3)Br)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18BrN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.